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Introduction
Basic Violet 14, also known by its common names Gentian Violet or Crystal Violet, is a

triphenylmethane dye that has been a longstanding and effective reagent in the field of forensic

science for the development of latent fingerprints. Its primary application is on the adhesive

side of various tapes and other non-porous surfaces where conventional powdering methods

are often ineffective.[1][2] This document provides detailed application notes, experimental

protocols, and safety guidelines for the use of Basic Violet 14 in a laboratory setting.

The mechanism of fingerprint development with Basic Violet 14 relies on its ability to stain the

fatty components of sebaceous sweat, epithelial cells, and other greasy contaminants present

in the latent fingerprint residue.[2] This staining action results in a distinct purple-colored

visualization of the friction ridge detail.

Applications
Basic Violet 14 is particularly effective for developing latent fingerprints on:

The adhesive side of a variety of tapes, including transparent, packing, duct, and crepe

paper tapes.[1][3]

Non-porous surfaces that may be oily or greasy.[2]
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The inner and outer surfaces of latex and silicone gloves.

It is important to note that Basic Violet 14 solution is aqueous and should not be used on

tapes with water-soluble adhesives.[1]

Quantitative Data Summary
The effectiveness of Basic Violet 14 can vary depending on the substrate and the specific

formulation of the reagent. The following table summarizes available quantitative and

comparative data from cited studies.
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Substrate Reagent/Method
Quantitative/Comp
arative Results

Reference

Adhesive Tapes

Carton Sealing Tape
Commercial Gentian

Violet

Higher average

number of minutiae

developed compared

to crepe paper tape.

[3]

Crepe Paper Tape
Commercial Gentian

Violet

Lower average

number of minutiae

developed compared

to carton sealing tape.

[3]

Duct Tape
Commercial Gentian

Violet

No significant

difference in the

average number of

minutiae developed

compared to

transparent tape.

[3]

Transparent Tape
Commercial Gentian

Violet

No significant

difference in the

average number of

minutiae developed

compared to duct

tape.

[3]

Various Adhesive

Tapes

Phenol-based Gentian

Violet

Reported to provide

better results than

non-phenol based

formulations.

[4]

Brown and

Transparent Tapes

(Synthetic and Natural

Rubber Glue)

Gentian Violet

Less effective in

developing latent

fingerprints compared

to Wetwop™

suspension.

[4]

Gloves
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Latex Gloves Gentian Violet

Minimal ridge detail

with discontinuous or

dotty patterns

(Bandey score of 1).

[5]

Silicone Gloves Gentian Violet

Minimal ridge detail

with discontinuous or

dotty patterns

(Bandey score of 1).

[5]

Experimental Protocols
Reagent Preparation
4.1.1 0.1% (w/v) Basic Violet 14 Aqueous Solution

This is the most commonly used formulation for general latent print development.

Materials:

Basic Violet 14 (Crystal Violet) powder

Distilled or deionized water

100 mL volumetric flask

Weighing scale

Magnetic stirrer and stir bar (optional)

Procedure:

Weigh out 0.1 g of Basic Violet 14 powder.

Transfer the powder to the 100 mL volumetric flask.

Add approximately 80 mL of distilled water to the flask.
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Stir the solution until the powder is completely dissolved. A magnetic stirrer can be used to

facilitate this process.

Once dissolved, add distilled water to the 100 mL mark.

Stopper the flask and invert several times to ensure thorough mixing.

Store the solution in a clearly labeled bottle at room temperature.

4.1.2 1 M Hydrochloric Acid (HCl) Clearing Solution (Optional)

This solution can be used as a final rinse to reduce background staining on some surfaces.[1]

Materials:

Concentrated Hydrochloric Acid (HCl)

Distilled or deionized water

100 mL volumetric flask

Graduated cylinder or pipette

Appropriate personal protective equipment (fume hood, acid-resistant gloves, safety

goggles)

Procedure (perform in a fume hood):

Add approximately 80 mL of distilled water to the 100 mL volumetric flask.

Carefully measure 8.3 mL of concentrated HCl and slowly add it to the water in the flask.

Always add acid to water, never the other way around.

Allow the solution to cool to room temperature.

Add distilled water to the 100 mL mark.

Stopper and mix thoroughly.
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Store in a clearly labeled, appropriate container.

Latent Fingerprint Development Protocol
4.2.1 Development on the Adhesive Side of Tapes

Preparation: Carefully handle the tape with forceps to avoid depositing additional prints. If

necessary, secure the non-adhesive ends of the tape to a microscope slide to prevent

curling.[1]

Immersion: Immerse the tape, adhesive side up, in the 0.1% Basic Violet 14 solution for 1 to

2 minutes.[1][2] The specimen can also be floated on the surface of the solution.

Rinsing: Remove the tape from the solution with forceps and rinse gently under cool running

water for several seconds to remove excess dye.[1]

Evaluation: Examine the tape for developed fingerprints.

Intensification (Optional): If the developed prints are faint, the immersion and rinsing steps

can be repeated until the desired contrast is achieved.[1]

Background Clearing (Optional): If background staining is heavy, briefly rinse the tape with

the 1 M HCl solution and then immediately rinse with water. This step should be done with

caution as it can also fade the developed print.

Drying: Allow the tape to air dry completely.

Preservation: The developed fingerprints should be photographed for documentation.[1][2]

For physical preservation, the adhesive side of the tape can be mounted onto a clear acetate

sheet.

4.2.2 Development on Other Non-Porous Surfaces

Application: The 0.1% Basic Violet 14 solution can be applied by immersion, spraying, or

gentle swabbing.

Contact Time: Allow the solution to remain in contact with the surface for 1 to 2 minutes.
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Rinsing: Gently rinse the surface with water to remove the excess dye.

Drying and Preservation: Allow the surface to air dry and photograph any developed prints.

Safety Precautions
Basic Violet 14 is a potent dye and requires careful handling.

Personal Protective Equipment (PPE): Always wear safety goggles, gloves, and a lab coat

when handling the powder or solutions.

Handling: Avoid inhalation of the powder by working in a well-ventilated area or a fume hood.

Minimize dust generation.

Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with

copious amounts of water.

Ingestion: Harmful if swallowed.

Disposal: Dispose of solutions and contaminated materials in accordance with local, state,

and federal regulations.
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Caption: Experimental workflow for latent fingerprint development using Basic Violet 14.
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Caption: Hypothesized interaction of Basic Violet 14 with fingerprint residue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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